3-(Dimethylamino)-2-acetylacrylonitrile

• IUPAC Name: (2E)-2-(dimethylaminomethylidene)-3-oxobutanenitrile
• InChI: InChI=1S/C7H10N2O/c1-6(10)7(4-8)5-9(2)3/h5H,1-3H3/b7-5+
• InChI Key: XLEZLQVGCSBJJE-FNORWQNLSA-N
• Canonical SMILES: CC(=O)C(=CN(C)C)C#N
• Isomeric SMILES: CC(=O)/C(=C/N(C)C)/C#N
• Molecular Formula: C7H10N2O
• Molecular Weight: 138.17 g/mol

Description

3-(Dimethylamino)-2-acetylacrylonitrile is a compound that has been investigated for its various properties. It is a pale yellow water-soluble liquid. It has been found to have a stimulating effect in humans and causes a reversal of the hypnotic effect of morphine in mice.

Synthesis Analysis

The synthesis of similar compounds has been documented in the literature. For instance, a compound named (E)-3-(3-(4 (Dimethylamino)Phenyl)Acrylo-yl)-4-Hydroxy-2H-Chromen-2-One was synthesized by the condensation of 3-acetyl-4-hydroxycoumarin with 4-N,N-dimethylaminobenzaldehyde in the presence of piperidine in ethanol.

Chemical Reactions Analysis

The compound has been found to participate in various chemical reactions. For instance, it has been used in the preparation of some surfactants. It is commonly produced commercially via the reaction between dimethylamine and acrylonitrile (a Michael reaction) to produce dimethylaminopropionitrile.

Scientific Research Applications

3-(Dimethylamino)-2-acetylacrylonitrile has a variety of applications in scientific research. It can be used as a catalyst in the synthesis of various compounds, such as nitriles, amides, and esters. It can also be used as a reagent for the synthesis of various compounds, such as amines, alcohols, and ketones. This compound is also used in the synthesis of various polymers, such as polyurethanes and polyesters. In addition, this compound is used as a stabilizer for various compounds, such as nitro compounds and amines.

Mechanism of Action

3-(Dimethylamino)-2-acetylacrylonitrile is a versatile compound that can be used in a variety of ways. It works by acting as a catalyst, a reagent, or a stabilizer for various compounds. As a catalyst, this compound facilitates the reaction of two or more compounds by providing the necessary activation energy for the reaction to occur. As a reagent, this compound can be used to synthesize various compounds by reacting with other compounds. As a stabilizer, this compound can be used to stabilize various compounds, such as nitro compounds and amines, by providing a protective layer around the molecules.
Biochemical and Physiological Effects
This compound has various biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the metabolism of certain neurotransmitters. This compound has also been shown to have an effect on the proliferation of certain types of cancer cells. In addition, this compound has been shown to have an anti-inflammatory effect, as well as an effect on the immune system.

Advantages and Limitations for Lab Experiments

3-(Dimethylamino)-2-acetylacrylonitrile has a variety of advantages for lab experiments. It is a versatile compound that can be used in a variety of ways, such as for synthesis, as a catalyst, and for its biochemical and physiological effects. It is also relatively easy to synthesize, and it is stable in a variety of conditions. However, this compound also has some limitations for lab experiments. It can be toxic in large doses, and it can be difficult to control the reaction conditions when using this compound as a catalyst.

Future Directions

The future of 3-(Dimethylamino)-2-acetylacrylonitrile is promising, as it has a variety of applications in scientific research. Future research could focus on the use of this compound in the synthesis of various compounds, such as amines, alcohols, and ketones. In addition, future research could focus on the use of this compound as a catalyst for various reactions, as well as its biochemical and physiological effects. Finally, future research could focus on the development of new methods for synthesizing this compound, as well as new methods for controlling the reaction conditions when using this compound as a catalyst.

Safety and Hazards

The compound has been found to have certain safety and hazard concerns. For instance, it is known to be a skin irritant. It is recommended to avoid ingestion and inhalation, and to wear personal protective equipment when handling this compound.